Cas no 1878517-17-9 (Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]-)

Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]- structure
1878517-17-9 structure
Product Name:Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]-
CAS No:1878517-17-9
MF:C13H16ClNO
MW:237.73
CID:5096688
Update Time:2022-10-19

Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]-
    • Inchi: 1S/C13H16ClNO/c1-15-13(8-4-5-9-13)12(16)10-6-2-3-7-11(10)14/h2-3,6-7,15H,4-5,8-9H2,1H3
    • InChI Key: UTRQOJAOVHXFMA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1Cl)(C1(NC)CCCC1)=O

Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  48 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  30 min, rt; 1 h, 20 °C
Reference
Process Research and Impurity Control Strategy of Esketamine
Gao, Shenghua; Gao, Xuezhi; Yang, Zhezhou; Zhang, Fuli, Organic Process Research & Development, 2020, 24(4), 555-566

Methanone, (2-chlorophenyl)[1-(methylamino)cyclopentyl]- Preparation Products

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